Cas no 2866309-03-5 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866309-03-5
• MF: C₁₉H₂₇N₃O₄Si
• MW: 389.520885705948
• CID: 5563094
• Update Time: 2025-10-28

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C19H27N3O4Si/c1-27(2,3)9-8-26-12-22-17(23)7-6-16(19(22)25)21-11-13-4-5-14(20)10-15(13)18(21)24/h4-5,10,16H,6-9,11-12,20H2,1-3H3
• InChI Key： MUMCZLYWNAVRND-UHFFFAOYSA-N
• SMILES： O=C1N(C2CCC(=O)N(COCC[Si](C)(C)C)C2=O)CC2C1=CC(=CC=2)N

Additional information on Not Yet Assigned

Compound CAS No 2866309-03-5: A Comprehensive Overview

Compound CAS No 2866309-03-5 is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, currently designated as Not Yet Assigned, represents a cutting-edge advancement in chemical synthesis and material science. Its structure, functionality, and reactivity have been extensively studied in recent years, making it a focal point for researchers across various disciplines.

The CAS No 2866309-03-5 compound is characterized by its intricate molecular architecture, which includes a combination of functional groups that contribute to its exceptional chemical behavior. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, enabling the creation of complex molecules with tailored properties. This has positioned it as a valuable tool in drug discovery, materials science, and advanced manufacturing processes.

One of the most notable aspects of CAS No 2866309-03-5 is its role in the development of novel materials with enhanced mechanical and thermal stability. Researchers have demonstrated that this compound can be used to create high-performance polymers and composites that exhibit superior durability under extreme conditions. These materials have potential applications in aerospace, automotive industries, and renewable energy technologies, where robustness and reliability are paramount.

In addition to its material science applications, CAS No 2866309-03-5 has shown promise in the field of catalysis. Its ability to act as a highly efficient catalyst in various organic reactions has been extensively documented. Recent breakthroughs have revealed that this compound can significantly accelerate reaction rates while maintaining high selectivity, making it an attractive option for industrial-scale chemical production.

The synthesis of CAS No 2866309-03-5 involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, including cross-coupling reactions and stereoselective synthesis, have been employed to achieve high yields and purity levels. These methods have been refined through collaborative efforts between academic institutions and industrial research labs, ensuring that the compound is both scalable and cost-effective for large-scale production.

From an environmental perspective, CAS No 2866309-03-5 exhibits favorable biodegradation characteristics, making it a sustainable choice for eco-friendly applications. Studies have shown that it decomposes efficiently under natural conditions without leaving harmful residues, aligning with global efforts to promote green chemistry and reduce environmental impact.

Looking ahead, the future of CAS No 2866309-03-5 appears bright as researchers continue to explore its untapped potential. Ongoing investigations into its electronic properties are expected to unlock new possibilities in semiconductor technology and optoelectronics. Furthermore, its role in biochemistry is being explored for potential therapeutic applications, particularly in the development of targeted drug delivery systems.

In conclusion, CAS No 2866309-03-5, while currently designated as Not Yet Assigned, stands as a testament to human ingenuity in chemical innovation. Its versatility, combined with cutting-edge research findings, positions it as a cornerstone for future advancements across multiple scientific domains. As our understanding of this compound deepens, it is poised to make significant contributions to both academic research and industrial applications worldwide.